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Compound of Interest

Compound Name: (S)-Ethyl 2-(tosyloxy)propanoate

Cat. No.: B1337916 Get Quote

Essential Safety and Handling Guide for (S)-Ethyl 2-
(tosyloxy)propanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling (S)-Ethyl
2-(tosyloxy)propanoate (CAS No. 57057-80-4). Adherence to these procedures is critical for

ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
(S)-Ethyl 2-(tosyloxy)propanoate is a chemical that requires careful handling due to its

potential health hazards. According to GHS classifications, this compound is considered

hazardous.[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following equipment

must be worn at all times when handling this compound.

PPE Category Specification

Eye/Face Protection Safety goggles with side-shields.

Hand Protection
Protective, chemical-resistant gloves (e.g.,

Nitrile).

Skin/Body Protection Impervious clothing, such as a lab coat.

Respiratory
A suitable respirator should be used if ventilation

is inadequate.[2]

Safe Handling and Storage
Proper handling and storage protocols are essential to maintain the chemical's stability and

prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Avoid breathing vapors, mists, or dust.[2]

Prevent contact with skin and eyes.[2]

Handle under an inert gas and protect from moisture.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Protect from sunlight.[1]
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Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure. Accessible safety

showers and eye wash stations are required where this chemical is handled.[2]

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present.[2]

Separate eyelids to ensure thorough flushing

and promptly seek medical attention.[2]

Skin Contact

Remove all contaminated clothing and rinse the

affected skin area thoroughly with plenty of

water.[2] Seek medical advice if irritation

persists.[2]

Inhalation

Move the individual to fresh air immediately.[2] If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

Ingestion

Wash out the mouth with water.[2] Do not

induce vomiting and seek immediate medical

attention.[2]

Spill and Disposal Management
Spill Containment: In the event of a spill, evacuate personnel to a safe area.[2] Wear full

personal protective equipment.[2] Prevent further leakage and keep the material away from

drains or water courses.[2] Absorb the spill with a liquid-binding material such as diatomite or

universal binders.[2]

Disposal: Contaminated materials and the chemical itself should be disposed of in accordance

with all applicable federal, state, and local environmental regulations. Place absorbed material

in a suitable, sealed container for disposal by a licensed waste contractor.

Operational Workflow
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The following diagram outlines the standard operational workflow for the safe handling of (S)-
Ethyl 2-(tosyloxy)propanoate, from initial preparation to final disposal.

Safe Handling Workflow for (S)-Ethyl 2-(tosyloxy)propanoate

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Response

Risk Assessment Don PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood Conduct Experiment

Decontaminate Glassware
& Surfaces

Spill

Exposure

Segregate Waste Dispose via Licensed Contractor
Absorb & Collect

First Aid

Click to download full resolution via product page

Caption: Workflow for safe handling of (S)-Ethyl 2-(tosyloxy)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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